alpha-Methylcinnamaldehyde

• IUPAC Name: (E)-2-methyl-3-phenylprop-2-enal
• InChI: InChI=1S/C10H10O/c1-9(8-11)7-10-5-3-2-4-6-10/h2-8H,1H3/b9-7+
• InChI Key: VLUMOWNVWOXZAU-VQHVLOKHSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=O
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=O
• Molecular Formula: C10H10O
• DSSTOX Substance ID: DTXSID401018359
• Molecular Weight: 146.19 g/mol
• Physical Description: Alpha-methylcinnamaldehyde is a clear yellow liquid. (NTP, 1992), Liquid; Liquid, Other Solid, Yellow liquid, cinnamon-like odour
• Boiling Point: 302 °F at 100 mmHg (NTP, 1992)
• Flash Point: 175 °F (NTP, 1992)
• Solubility: less than 1 mg/mL at 70 °F (NTP, 1992), insoluble in water; soluble in oils, miscible (in ethanol)
• Density: 1.0407 at 63 °F (NTP, 1992) - Denser than water; will sink, 1.034-1.040
• CAS RN: 101-39-3, 15174-47-7

Description

Alpha-Methylcinnamaldehyde (AMC) is a naturally occurring organic compound found in various plants, including cinnamon, nutmeg, and cloves. It is a colorless to pale yellow liquid with a sweet, spicy odor. AMC has a wide variety of applications, ranging from food flavoring to medicinal uses. AMC is also used in perfumery, cosmetics, and pharmaceuticals.

Scientific Research Applications

Green Synthesis

α-Methylcinnamaldehyde is synthesized through the Claisen-Schmidt condensation of benzaldehyde with propanal. It finds applications in various products such as balsamic compounds, cosmetics, flavors, perfumes, chewing gums, spice blends, soaps, mouth wash, detergents, shampoos, and as an intermediate for the drug epalrestat. The process utilizes Mg-Zr mixed oxide supported on HMS as a catalyst and is characterized for its thermal stability, activity, and selectivity (Wagh & Yadav, 2018).

Tyrosinase Inhibition

α-Methylcinnamaldehyde, along with other alpha-substituted derivatives of cinnamaldehyde, has been studied for its inhibitory effect on mushroom tyrosinase. It shows potential in reducing both monophenolase and diphenolase activity of tyrosinase, which is significant for applications in antityrosinase activities (Cui et al., 2015).

Perfume Industry

α-Methylcinnamaldehyde derivatives such as Lilial and Helional, used as olfactory principles in perfumes, have been synthesized using enzymatic reduction. This process involves the use of cloned and overexpressed ene-reductases, contributing to the fragrance industry (Stueckler et al., 2010).

Mechanism of Action

Target of Action

Alpha-Methylcinnamaldehyde, also known as 2-Methyl-3-phenylacrylaldehyde , is primarily used as an inhibitor of mushroom tyrosinase . Tyrosinase is a key enzyme in the production of melanin, a pigment responsible for color in skin, hair, and eyes. By inhibiting this enzyme, this compound can potentially affect the production of melanin.

Mode of Action

It is believed to interact with the enzyme, leading to its inhibition . This interaction could alter the enzyme’s ability to catalyze the oxidation of phenolic compounds, which are crucial steps in the synthesis of melanin.

Biochemical Pathways

This compound affects the melanin synthesis pathway by inhibiting the action of tyrosinase . This enzyme catalyzes the oxidation of phenols (like tyrosine) into quinones, which are then polymerized to form melanin. By inhibiting tyrosinase, this compound can potentially reduce the production of melanin.

Pharmacokinetics

Its molecular properties such as a molecular weight of 14619 g/mol and a logP value of 22 suggest that it may be lipophilic and could be absorbed and distributed in the body following oral or dermal administration.

Result of Action

The primary result of this compound’s action is the potential reduction in melanin production due to the inhibition of tyrosinase . This could lead to a decrease in pigmentation in the skin, hair, and eyes.

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its stability and efficacy could be affected by temperature, pH, and the presence of other substances. It is a yellow oil-like liquid that needs to be stored in a cool, ventilated place away from fire, oxidants, and heat sources . It is also known to be combustible .

Safety and Hazards

Alpha-Methylcinnamaldehyde is combustible. It may cause irritation on contact. When heated to decomposition, it emits toxic fumes. It is moderately toxic by ingestion and is a skin irritant.

Future Directions

Alpha-Methylcinnamaldehyde has been used in the preparation of spice flavor and in combination with cinnamaldehyde, and is used as a fragrance fixative. It is also used in organic synthesis. A study has developed a highly efficient method for the synthesis of cinnamamides from methyl cinnamates and phenylethylamines catalyzed by Lipozyme® TL IM in continuous-flow microreactors.

Biochemical Analysis

Biochemical Properties

Alpha-Methylcinnamaldehyde interacts with several enzymes in biochemical reactions. For instance, it’s involved in the enzymatic reduction of cinnamaldehyde precursors using cloned and overexpressed ene-reductases . The compound’s interaction with these enzymes is crucial for the synthesis of nonracemic aryl-substituted alpha-methyldihydrocinnamaldehyde derivatives .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with enzymes. It’s involved in the enzymatic reduction of cinnamaldehyde precursors, a process that involves enzyme activation .

Temporal Effects in Laboratory Settings

The compound has been successfully used in the synthesis of olfactory principles, indicating its stability and effectiveness over time .

Metabolic Pathways

This compound is involved in the metabolic pathway of enzymatic reduction of cinnamaldehyde precursors . This process involves interactions with enzymes and cofactors, which could potentially affect metabolic flux or metabolite levels.

Synthesis routes and methods

Procedure details

Propionaldehyde (87 gms 15 moles) was added at 50° C. over a period of 5 hours to a stirred mixture of benzaldehyde (318 gms, 3 moles), methanol (500 mls), water (500 mls) and sodium hydroxide (25 gms). After a further 1 hour stirring at 50° C., the reaction mixture was brought to neutrality with acetic acid and the methanol fractionated out of the reaction. The organic layer was then separated from the aqueous layer and fractionated to recover the excess of benzaldehyde (109 gms, b.pt. 36°-40° C./2 mm Hg) and obtain the -methylcinnamaldehyde (167 gms, b.pt. 100°-102° C./2 mm).